Ethyl 4-(4-acetylpiperazin-1-yl)-3-aminobenzoate
Overview
Description
Ethyl 4-(4-acetylpiperazin-1-yl)-3-aminobenzoate, also known as EAA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a wide range of fields.
Mechanism of Action
The mechanism of action of Ethyl 4-(4-acetylpiperazin-1-yl)-3-aminobenzoate is not fully understood, but it is believed to interact with specific receptors and enzymes in the body, leading to changes in biochemical and physiological processes. It has been found to have both agonist and antagonist effects on various receptors, making it a versatile tool for studying receptor function.
Biochemical and Physiological Effects
Ethyl 4-(4-acetylpiperazin-1-yl)-3-aminobenzoate has been found to have a variety of biochemical and physiological effects, including the ability to inhibit the activity of certain enzymes, modulate ion channels, and affect the release of neurotransmitters. It has also been found to have anti-inflammatory and analgesic effects, making it a potential candidate for the development of new drugs.
Advantages and Limitations for Lab Experiments
One of the main advantages of using Ethyl 4-(4-acetylpiperazin-1-yl)-3-aminobenzoate in lab experiments is its versatility and ability to interact with a wide range of receptors and enzymes. However, its complex structure and synthesis method can make it difficult to obtain in large quantities, and its effects can be difficult to interpret due to its multi-targeted nature.
Future Directions
There are many potential future directions for the study of Ethyl 4-(4-acetylpiperazin-1-yl)-3-aminobenzoate, including the development of new drugs based on its structure and properties, the use of Ethyl 4-(4-acetylpiperazin-1-yl)-3-aminobenzoate as a tool for studying the function of specific receptors and enzymes, and the exploration of its potential as a therapeutic agent for a variety of diseases and conditions.
In conclusion, Ethyl 4-(4-acetylpiperazin-1-yl)-3-aminobenzoate is a valuable tool for scientific research due to its unique structure and properties. Its potential applications in a variety of fields make it an important area of study, and further research is needed to fully understand its mechanism of action and potential therapeutic uses.
Scientific Research Applications
Ethyl 4-(4-acetylpiperazin-1-yl)-3-aminobenzoate has been used in a variety of scientific research applications, including as a fluorescent probe for studying protein-protein interactions, as a substrate for studying enzyme kinetics, and as a ligand for studying drug-receptor interactions. Its unique structure and properties make it a valuable tool for researchers in many different fields.
properties
IUPAC Name |
ethyl 4-(4-acetylpiperazin-1-yl)-3-aminobenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21N3O3/c1-3-21-15(20)12-4-5-14(13(16)10-12)18-8-6-17(7-9-18)11(2)19/h4-5,10H,3,6-9,16H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XSKLJASORYXZMB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=C(C=C1)N2CCN(CC2)C(=O)C)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21N3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80586216 |
Source
|
| Record name | Ethyl 4-(4-acetylpiperazin-1-yl)-3-aminobenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80586216 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
291.35 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-(4-acetylpiperazin-1-yl)-3-aminobenzoate | |
CAS RN |
889946-58-1 |
Source
|
| Record name | Ethyl 4-(4-acetylpiperazin-1-yl)-3-aminobenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80586216 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Benzo[1,3]dioxol-5-ylamino-nicotinic acid](/img/structure/B1628420.png)
![7-(chloromethyl)-2-cyclopropyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one](/img/structure/B1628429.png)
